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Compound of Interest

Compound Name: 1,5-Pentanedithiol

Cat. No.: B1584520

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for 1,5-
Pentanedithiol (CAS No. 928-98-3). The following sections detail the hazardous properties,
personal protective equipment, and emergency procedures necessary for the safe use of this
compound in a laboratory setting.

Section 1: Hazard Identification and Classification

1,5-Pentanedithiol is classified as a hazardous chemical and requires careful handling to
avoid adverse health effects.[1] It is harmful if swallowed, in contact with skin, or if inhaled.[1]
This compound is also known to cause skin and serious eye irritation, and may lead to
respiratory irritation.[1] An unpleasant stench is another characteristic of this chemical.[1]

GHS Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a standardized framework for communicating hazard information. The GHS classification for
1,5-Pentanedithiol is summarized in the table below.
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Hazard Class Category Hazard Statement
. H302: Harmful if swallowed[1]
Acute Toxicity, Oral 4
[2]
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 )
skin[2]
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled[3]
) ] o H315: Causes skin irritation[1]
Skin Corrosion/Irritation 2

[2]

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye
irritation[1][4]

Specific target organ toxicity

(single exposure)

H335: May cause respiratory
irritation[1][4]

Target Organs

Respiratory system[1]

Section 2: Physical and Chemical Properties

A clear understanding of the physical and chemical properties of 1,5-Pentanedithiol is

essential for its safe handling and storage.
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Property Value

Molecular Formula C5H12S2

Molecular Weight 136.28 g/mol

Appearance Colourless liquid[5]

Melting Point -72 °C (lit.)[5]

Boiling Point 107-108 °C/15 mmHg (lit.)[5]
Density 1.016 g/mL at 25 °C (lit.)[5]
Flash Point 203 °F[5]

Refractive Index

n20/D 1.519 (lit.)[5]

Solubility

Chloroform, Methanol (Slightly)[5]

Stability

Stable. Combustible. Incompatible with strong

oxidizing agents, strong bases.[5]

Section 3: Safe Handling and Storage

Proper handling and storage procedures are critical to minimize the risks associated with 1,5-

Pentanedithiol.

Handling

« Ventilation: Handle product only in a closed system or provide appropriate exhaust

ventilation.[1] Use only outdoors or in a well-ventilated area.[1]

e Personal Hygiene: Wash face, hands, and any exposed skin thoroughly after handling.[1] Do

not eat, drink, or smoke when using this product.[1]

» Avoid Contact: Avoid contact with skin and eyes.[1] Avoid breathing

dust/fume/gas/mist/vapors/spray.[1]

Storage

» Conditions: Keep container tightly closed.[3] Store in a dry, well-ventilated place.[3]
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e Incompatible Materials: Keep away from strong oxidizing agents.[1]

Section 4: Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling 1,5-

Pentanedithiol to prevent exposure.

Protection Type

Specifications

Eye/Face Protection

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[1]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[1]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN
149 approved respirator if exposure limits are
exceeded or if irritation or other symptoms are
experienced. Recommended Filter type:
Organic gases and vapours filter, Type A,
Brown, conforming to EN14387.[1]

Section 5: Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action must be

taken.
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Exposure Route

First Aid Measures

Inhalation

IF INHALED: Remove victim to fresh air and
keep at rest in a position comfortable for
breathing. Call a POISON CENTER or

doctor/physician if you feel unwell.[1]

Skin Contact

IF ON SKIN: Wash with plenty of soap and

water.[1]

Eye Contact

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[3]

Ingestion

IF SWALLOWED: Immediately call a POISON
CENTER or doctor/physician. Rinse mouth.[3]

Spills and Leaks

For spills, soak up with inert absorbent material (e.g., sand, silica gel, acid binder, universal

binder, sawdust) and keep in suitable, closed containers for disposal.[1] Do not let this

chemical enter the environment.[1]

Section 6: Experimental Protocols and Workflows

While specific experimental protocols for the safety assessment of 1,5-Pentanedithiol are not

readily available, a generalized workflow for evaluating the toxicological profile of a chemical

compound is presented below. This workflow is representative of standard industry and

regulatory practices.

© 2025 BenchChem. All rights reserved.

5/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAB2566514&productDescription=1+5-PENTANEDITHIOL+96%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2566514&productDescription=1+5-PENTANEDITHIOL+96%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://hamptonresearch.com/uploads/support_materials/HR2-627_SDS.pdf
https://hamptonresearch.com/uploads/support_materials/HR2-627_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2566514&productDescription=1+5-PENTANEDITHIOL+96%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2566514&productDescription=1+5-PENTANEDITHIOL+96%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1584520?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Generalized Toxicological Assessment Workflow
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Caption: Generalized workflow for toxicological assessment of a chemical compound.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1584520?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Section 7: Hierarchy of Safety Controls

To ensure a safe working environment, a hierarchy of controls should be implemented. This
approach prioritizes the most effective control measures to eliminate or minimize hazards.

Hierarchy of Controls for Chemical Safety

Elimination
(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls

(e.g., SOPs, Training)

Personal Protective Equipment
(Least Effective)

Click to download full resolution via product page

Caption: Hierarchy of controls for managing chemical hazards in the laboratory.
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of 1,5-Pentanedithiol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584520#safety-and-handling-precautions-for-1-5-
pentanedithiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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